Cas no 76391-83-8 (9-Octadecenoic acid,1-[[[hydroxy(2-hydroxyethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester,(E,E)- (9CI))

• Product Name: 9-Octadecenoic acid,1-[[[hydroxy(2-hydroxyethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester,(E,E)- (9CI)
• CAS No: 76391-83-8
• MF: C₄₁H₇₇O₉P
• MW: 745.018455266953
• CID: 567460
• PubChem ID: 6437083
• Update Time: 2025-04-19

9-Octadecenoic acid,1-[[[hydroxy(2-hydroxyethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester,(E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,1-[[[hydroxy(2-hydroxyethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester,(E,E)- (9CI)
• [3-[hydroxy(2-hydroxyethoxy)phosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• 1,2-dielaidoylphosphatidylethanolamine
• HMNZFMSWFCAGGW-XPWSMXQVSA-N
• 9-Octadecenoic acid, 1-(((hydroxy(2-hydroxyethoxy)phosphinyl)oxy)methyl)-1,2-ethanediyl ester, (E,E)-
• 1,2-Dioleoylglycero-3-phosphoethanolamine
• Lipofectin
• 1,2-Dope
• 76391-83-8
• Dioleoyl cephalin

• Inchi： 1S/C41H77O9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39,42H,3-16,21-38H2,1-2H3,(H,45,46)/b19-17+,20-18+
• InChI Key： HMNZFMSWFCAGGW-XPWSMXQVSA-N
• SMILES： P(=O)(O)(OCCO)OCC(COC(CCCCCCC/C=C/CCCCCCCC)=O)OC(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 744.530521
• Monoisotopic Mass: 744.530521
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 41
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 13.1

Experimental Properties

• Density: 1.018
• Boiling Point: 763.3°C at 760 mmHg
• Flash Point: 415.4°C
• Refractive Index: 1.483
• PSA: 138.40000
• LogP: 11.64230